Catalytic olefinhydrogenation using N-heterocyclic carbene–phosphine complexes of iridium†

Chemical Communications Pub Date: 2002-09-27 DOI: 10.1039/B208403A

Abstract

N-heterocyclic carbene–phosphine complexes of iridium have been synthesized and examined for their performance in the catalytic homogeneous hydrogenation of a range of olefins; the reaction was further explored using para-hydrogen induced polarization (PHIP) 1H NMR.

Graphical abstract: Catalytic olefin hydrogenation using N-heterocyclic carbene–phosphine complexes of iridium
Catalytic olefinhydrogenation using N-heterocyclic carbene–phosphine complexes of iridium†
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